Cas no 864917-75-9 (N-(4-methylphenyl)-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

N-(4-methylphenyl)-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is a specialized organic compound featuring a 1,2,4-thiadiazole core functionalized with a methylphenyl group and an acetamide-linked 4-methylphenyl moiety. The thiadiazole ring system contributes to its potential as a versatile intermediate in medicinal and agrochemical research, particularly in the development of biologically active molecules. The presence of sulfur and nitrogen heteroatoms enhances its binding affinity, making it a candidate for enzyme inhibition studies. Its structural complexity allows for further derivatization, enabling tailored applications in drug discovery or material science. The compound exhibits moderate stability under standard conditions, facilitating handling in synthetic workflows.

N-(4-methylphenyl)-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide structure

864917-75-9 structure

Product Name:N-(4-methylphenyl)-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

CAS No:864917-75-9

MF:C₁₈H₁₇N₃OS₂

MW:355.47708106041

CID:6059755

PubChem ID:4569596

Update Time:2025-08-04

N-(4-methylphenyl)-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

- N-(4-methylphenyl)-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
- Acetamide, N-(4-methylphenyl)-2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-
- 864917-75-9
- N-(p-tolyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
- AKOS024597707
- N-(4-methylphenyl)-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
- F0698-0189
- N-(4-methylphenyl)-2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
- Inchi： 1S/C18H17N3OS2/c1-12-6-8-15(9-7-12)19-16(22)11-23-18-20-17(21-24-18)14-5-3-4-13(2)10-14/h3-10H,11H2,1-2H3,(H,19,22)
- InChI Key： IKHLMNFUZVBAPS-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1SN=C(C2=CC=CC(C)=C2)N=1

Computed Properties

Exact Mass: 355.08130452g/mol
Monoisotopic Mass: 355.08130452g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 108Å²

N-(4-methylphenyl)-2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0698-0189-2μmol	N-(4-methylphenyl)-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide	864917-75-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0698-0189-5μmol	N-(4-methylphenyl)-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide	864917-75-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0698-0189-10μmol	N-(4-methylphenyl)-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide	864917-75-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0698-0189-20μmol	N-(4-methylphenyl)-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide	864917-75-9	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0698-0189-1mg	N-(4-methylphenyl)-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide	864917-75-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0698-0189-2mg	N-(4-methylphenyl)-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide	864917-75-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0698-0189-3mg	N-(4-methylphenyl)-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide	864917-75-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0698-0189-4mg	N-(4-methylphenyl)-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide	864917-75-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0698-0189-5mg	N-(4-methylphenyl)-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide	864917-75-9	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0698-0189-10mg	N-(4-methylphenyl)-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide	864917-75-9	90%+	10mg	$79.0	2023-05-17